Cas no 59167-65-6 (2-2-(hydroxymethyl)phenoxybenzenecarbonitrile)

• Product Name: 2-2-(hydroxymethyl)phenoxybenzenecarbonitrile
• CAS No: 59167-65-6
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• MDL: MFCD03844844
• CID: 385321
• PubChem ID: 2763338
• Update Time: 2025-07-19

2-2-(hydroxymethyl)phenoxybenzenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-[2-(hydroxymethyl)phenoxy]-
• 2-[2-(HYDROXYMETHYL)PHENOXY]BENZENECARBONITRILE
• 2-[2-(hydroxymethyl)phenoxy]benzonitrile
• 2-(2-hydroxymethyl-phenoxy)-benzonitrile
• hydroxymethylphenoxybenzenecarbonitrile
• CS-0242438
• DTXSID10376900
• AKOS005069293
• MFCD03844844
• Z362022872
• 11-Oxo-6,11-dihydrodibenzo[B,E]oxepin
• 10W-0703
• A869254
• J-505424
• 59167-65-6
• 2-(2-(Hydroxymethyl)phenoxy)benzonitrile
• EN300-249247
• FT-0679964
• 2-2-(hydroxymethyl)phenoxybenzenecarbonitrile

• MDL： MFCD03844844
• Inchi： 1S/C14H11NO2/c15-9-11-5-1-3-7-13(11)17-14-8-4-2-6-12(14)10-16/h1-8,16H,10H2
• InChI Key： UTBJBTJQWREABX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C#N)C1C=CC=CC=1CO

Computed Properties

• Exact Mass: 225.07900
• Monoisotopic Mass: 225.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Melting Point: 54-57°C
• PSA: 53.25000
• LogP: 2.84288

2-2-(hydroxymethyl)phenoxybenzenecarbonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-2-(hydroxymethyl)phenoxybenzenecarbonitrile

2-2-(Hydroxymethyl)Phenoxybenzenecarbonitrile: A Comprehensive Overview

2-2-(Hydroxymethyl)phenoxybenzenecarbonitrile (CAS No. 59167-65-6) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as HMPBC, has garnered attention due to its unique structural properties and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 2-2-(hydroxymethyl)phenoxybenzenecarbonitrile.

The chemical structure of 2-2-(hydroxymethyl)phenoxybenzenecarbonitrile is characterized by a benzene ring substituted with a phenoxy group and a cyano group, along with a hydroxymethyl moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The phenoxy group contributes to the compound's lipophilicity, while the cyano group enhances its reactivity and stability. The hydroxymethyl group adds polarity and can participate in hydrogen bonding, which is crucial for its biological interactions.

The synthesis of 2-2-(hydroxymethyl)phenoxybenzenecarbonitrile has been extensively studied in the literature. One common method involves the reaction of 2-hydroxybenzonitrile with 1-chloro-2-hydroxybenzene in the presence of a base such as potassium carbonate. This reaction typically proceeds via a nucleophilic substitution mechanism, yielding the desired product with high purity and yield. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, such as using microwave-assisted synthesis or catalytic methods that reduce waste and energy consumption.

In terms of biological activity, 2-2-(hydroxymethyl)phenoxybenzenecarbonitrile has shown promising results in various preclinical studies. Research has demonstrated its potential as an antioxidant and anti-inflammatory agent. Studies have shown that it can effectively scavenge free radicals and inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These properties make it a potential candidate for the treatment of oxidative stress-related diseases and inflammatory conditions.

Moreover, recent studies have explored the neuroprotective effects of 2-2-(hydroxymethyl)phenoxybenzenecarbonitrile. In vitro experiments using neuronal cell lines have shown that it can protect cells from oxidative damage induced by hydrogen peroxide or amyloid-beta peptides. These findings suggest that HMPBC may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-2-(hydroxymethyl)phenoxybenzenecarbonitrile have also been investigated. Studies have shown that it has good oral bioavailability and can cross the blood-brain barrier, which is essential for its neuroprotective effects. However, further research is needed to optimize its pharmacokinetic profile and enhance its therapeutic efficacy.

In addition to its therapeutic applications, HMPBC has been used as a building block in organic synthesis. Its unique functional groups make it a valuable intermediate for the preparation of more complex molecules with diverse biological activities. For example, it has been used in the synthesis of novel antiviral agents and anticancer drugs.

The safety profile of 2-2-(hydroxymethyl)phenoxybenzenecarbonitrile is an important consideration for its potential use in pharmaceuticals. Preclinical toxicology studies have indicated that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, comprehensive safety assessments are still required to ensure its safety in human use.

In conclusion, 2-2-(hydroxymethyl)phenoxybenzenecarbonitrile (CAS No. 59167-65-6) is a multifaceted compound with promising applications in various fields. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to uncover new insights into its mechanisms of action and expand its potential uses in medicine and beyond.